2-chloro-N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C20H18ClFN4O/c21-16-11-14(22)6-7-15(16)20(27)24-9-10-26-19(13-4-5-13)12-18(25-26)17-3-1-2-8-23-17/h1-3,6-8,11-13H,4-5,9-10H2,(H,24,27)
• InChI Key: UDLPNQXWSZTBOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)C3=C(C=C(C=C3)F)Cl)C4=CC=CC=N4
• Molecular Formula: C20H18ClFN4O
• Molecular Weight: 384.8 g/mol

Description

2-chloro-N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C20H18ClFN4O and its molecular weight is 384.84. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds similar to 2-chloro-N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-4-fluorobenzamide have shown promise in cancer research. For instance, a study by Hammam et al. (2005) explored compounds synthesized from 6-Fluorobenzo[b]pyran-4-one that exhibited anti-lung cancer activity. These compounds demonstrated anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine.

Topoisomerase IIα Inhibitory Activity

A study by Alam et al. (2016) focused on novel ethyl 4-(3-(aryl)-1-phenyl-1H-pyrazol-4-yl)-2-oxo-6-(pyridin-3-yl)cyclohex-3-enecarboxylates and their derivatives, which showed significant topoisomerase IIα inhibitory activity and in vitro cytotoxicity against various cancerous cell lines.

Non-Linear Optics and Reactivity Study

Research by Murthy et al. (2017) on 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one, a compound related to the chemical of interest, highlighted its potential in non-linear optics. The study also covered a detailed reactivity study of the molecule.

Role in Ethylene Oligomerization

Compounds with structures related to 2-chloro-N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-4-fluorobenzamide have been investigated for their role in ethylene oligomerization. Nyamato et al. (2014) examined unsymmetrical (pyrazolylmethyl)pyridine metal complexes and their application in this area.

Synthesis of Pesticides

Yeming Ju's work in 2014 focused on the synthesis of Ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate, an important intermediate for creating pesticides like chlorantraniliprole, illustrating another application in agricultural chemistry. The study outlined an expedient route for pyrazole synthesis using 2,3-dichloropyridine (Ju, 2014).